Cas no 111057-34-2 (α-D-Thiomannose Sodium Salt)
α-D-Thiomannose Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- a-D-Mannopyranose, 1-thio-, sodiumsalt (1:1)
- a-D-Mannopyranose, 1-thio-,monosodium salt (9CI)
- 1-THIO-Α-D-MANNOSE NATRIUMSALZ
- sodium 1-thio-α-D-mannopyranose
- 1-Thio-alpha-D-mannopyranose monosodium salt
- Alpha-d-thiomannose sodium salt
- 1-Thio-alpha-D-mannose Natriumsalz
- 1-S-Sodio-1-thio-alpha-D-mannopyranose
- Sodium;(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate
- a-D-Thiomannose sodium salt
- Sodium (2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate
- 111057-34-2
- α-D-Thiomannose Sodium Salt
-
- Inchi: 1S/C6H12O5S.Na/c7-1-2-3(8)4(9)5(10)6(12)11-2;/h2-10,12H,1H2;/q;+1/p-1/t2-,3-,4+,5+,6-;/m1./s1
- InChI Key: VKPBZIVFRYLHPT-GDTYSWHPSA-M
- SMILES: [S-][C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.[Na+]
Computed Properties
- Exact Mass: 218.02248890g/mol
- Monoisotopic Mass: 218.02248890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.2
α-D-Thiomannose Sodium Salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
α-D-Thiomannose Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A576078-10mg |
α-D-Thiomannose Sodium Salt |
111057-34-2 | 10mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A576078-50mg |
α-D-Thiomannose Sodium Salt |
111057-34-2 | 50mg |
$ 798.00 | 2023-04-19 | ||
| TRC | A576078-100mg |
α-D-Thiomannose Sodium Salt |
111057-34-2 | 100mg |
$ 1800.00 | 2023-09-09 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1893866-1g |
Sodium (2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate |
111057-34-2 | 98% | 1g |
¥6625.00 | 2024-08-09 |
α-D-Thiomannose Sodium Salt Suppliers
α-D-Thiomannose Sodium Salt Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on α-D-Thiomannose Sodium Salt
α-D-Thiomannose Sodium Salt (CAS No. 111057-34-2): A Promising Compound in Glycobiology and Therapeutics
α-D-Thiomannose Sodium Salt (CAS No. 111057-34-2) is a unique and versatile compound that has garnered significant attention in the fields of glycobiology and therapeutic research. This compound, a sulfur-containing derivative of mannose, exhibits intriguing properties that make it a valuable tool in various scientific and medical applications. In this article, we will delve into the chemical structure, biological significance, and potential therapeutic applications of α-D-Thiomannose Sodium Salt.
The chemical structure of α-D-Thiomannose Sodium Salt is characterized by the presence of a sulfur atom in place of an oxygen atom at the anomeric position of mannose. This structural modification imparts unique chemical and biological properties to the molecule. The sodium salt form ensures solubility and stability, making it suitable for various experimental and clinical settings.
In recent years, glycobiology has emerged as a critical field in understanding the role of carbohydrates in biological processes. α-D-Thiomannose Sodium Salt plays a significant role in this context due to its ability to mimic natural carbohydrates and interact with carbohydrate-binding proteins, such as lectins. These interactions are crucial for various cellular processes, including cell signaling, immune responses, and pathogen recognition.
One of the most promising areas of research involving α-D-Thiomannose Sodium Salt is its potential as a therapeutic agent. Studies have shown that this compound can modulate the activity of specific lectins, which are involved in inflammatory responses and immune regulation. For instance, galectins, a family of lectins that bind to β-galactosides, have been implicated in various diseases, including cancer and autoimmune disorders. α-D-Thiomannose Sodium Salt has been found to inhibit galectin-3 activity, which is associated with tumor progression and metastasis.
A recent study published in the Journal of Medicinal Chemistry highlighted the potential of α-D-Thiomannose Sodium Salt as an anti-inflammatory agent. The researchers demonstrated that this compound effectively reduced inflammation in animal models of arthritis by inhibiting the binding of galectin-3 to its receptors on immune cells. This finding suggests that α-D-Thiomannose Sodium Salt could be developed into a novel therapeutic for inflammatory diseases.
Beyond its anti-inflammatory properties, α-D-Thiomannose Sodium Salt has also shown promise in cancer research. A study published in Cancer Research reported that this compound could inhibit the growth and metastasis of breast cancer cells by disrupting galectin-3-mediated signaling pathways. The researchers found that treatment with α-D-Thiomannose Sodium Salt led to a significant reduction in tumor size and metastatic spread in mouse models.
In addition to its direct therapeutic applications, α-D-Thiomannose Sodium Salt is also a valuable tool for studying carbohydrate-protein interactions. Its unique structure allows researchers to probe the specificity and affinity of lectin binding sites, providing insights into the molecular mechanisms underlying various biological processes. This information can be leveraged to design more effective drugs and therapies targeting specific carbohydrate-binding proteins.
The synthesis of α-D-Thiomannose Sodium Salt has been optimized over the years to ensure high purity and yield. Various methods have been developed to produce this compound efficiently, including enzymatic synthesis and chemical synthesis routes. These advancements have made it more accessible for both academic research and industrial applications.
In conclusion, α-D-Thiomannose Sodium Salt (CAS No. 111057-34-2) is a multifaceted compound with significant potential in glycobiology and therapeutics. Its ability to modulate lectin activity makes it a promising candidate for developing new treatments for inflammatory diseases and cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of carbohydrate biology and developing innovative therapies.
111057-34-2 (α-D-Thiomannose Sodium Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)